Cas no 1171917-16-0 (2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid)

• Product Name: 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid
• CAS No: 1171917-16-0
• MF: C₁₁H₉N₃O₄S
• MW: 279.271860837936
• MDL: MFCD12028508
• CID: 4683141
• Update Time: 2025-06-08

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-OXO-1-(THIAZOL-2-YLCARBAMOYLMETHYL)-1,2-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID
• 2-Oxo-1-(2-oxo-2-(thiazol-2-ylamino)ethyl)-1,2-dihydropyridine-3-carboxylic acid
• 2-oxo-1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}pyridine-3-carboxylic acid
• 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid

• MDL： MFCD12028508
• Inchi： 1S/C11H9N3O4S/c15-8(13-11-12-3-5-19-11)6-14-4-1-2-7(9(14)16)10(17)18/h1-5H,6H2,(H,17,18)(H,12,13,15)
• InChI Key： KKXUFRZWLLQGSH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CN1C=CC=C(C(=O)O)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 475
• Topological Polar Surface Area: 128

Additional information on 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid

Introduction to 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-16-0)

2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-16-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications due to its bioactive properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid is composed of a pyridine ring fused with a thiazole moiety and a carboxylic acid group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyridine ring is known for its aromaticity and ability to form hydrogen bonds, while the thiazole ring contributes to the compound's stability and reactivity. The carboxylic acid group provides the molecule with acidic properties and potential for conjugation with other biomolecules.

The synthesis of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid has been extensively studied in recent years. One of the commonly reported methods involves the condensation of 3-cyanoacrylic acid with 2-aminothiazole in the presence of a suitable catalyst. This reaction typically proceeds via a Michael addition followed by cyclization to form the desired product. Another approach involves the reaction of 3-cyanopyridine with 2-thioacetamidoacetic acid, which also yields the target compound through a series of well-defined steps. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

The biological activities of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid have been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it has demonstrated cytotoxic effects against several cancer cell lines, including breast cancer, colon cancer, and leukemia cells. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

In addition to its anti-inflammatory and anti-cancer activities, 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid has also shown promise as an antiviral agent. Recent studies have indicated that it can inhibit the replication of various viruses, including influenza A virus and hepatitis C virus. The mechanism underlying its antiviral activity is not yet fully understood but is believed to involve interference with viral entry or replication processes.

The pharmacokinetic properties of 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid have also been evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. However, further research is needed to optimize its pharmacological profile for clinical applications.

Clinical trials involving 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid are currently underway to assess its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, 2-Oxo-1-(thiazol-2-ylcarbamoylmethyl)-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-16-0) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and multifaceted bioactive properties make it an attractive candidate for drug development in areas such as inflammation, cancer, and viral infections. Continued research efforts will likely uncover additional therapeutic applications and optimize its clinical utility.